Cas no 1351393-64-0 (1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one)

• Product Name: 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one
• CAS No: 1351393-64-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5058239
• PubChem ID: 59128712
• Update Time: 2025-05-22

1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-3,3-dimethylbutan-2-one
• 1-(1H-Indol-3-yl)-3,3-dimethyl-butan-2-one
• 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one

• Inchi： 1S/C14H17NO/c1-14(2,3)13(16)8-10-9-15-12-7-5-4-6-11(10)12/h4-7,9,15H,8H2,1-3H3
• InChI Key： QFQSAHNUIGJCBH-UHFFFAOYSA-N
• SMILES： O=C(CC1=CNC2C=CC=CC1=2)C(C)(C)C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one

Exploring the Versatile Applications of 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one (CAS No. 1351393-64-0) in Modern Chemistry

The compound 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one (CAS No. 1351393-64-0) is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This indole derivative is characterized by its unique structural features, which make it a valuable building block for various synthetic applications. The presence of the indole moiety, combined with the 3,3-dimethylbutan-2-one side chain, provides this compound with distinctive chemical properties that are being explored in multiple domains.

One of the most intriguing aspects of 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one is its potential role in the development of novel bioactive compounds. Researchers are particularly interested in how the indole core, a common structural motif in many natural products, can be modified to enhance biological activity. The 3,3-dimethylbutan-2-one group adds steric bulk and influences the molecule's electronic properties, which can be crucial for interactions with biological targets. This makes the compound a promising candidate for further studies in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in the synthesis and applications of indole derivatives, driven by their prevalence in pharmaceuticals and agrochemicals. 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one fits into this trend as a versatile intermediate. Its synthesis typically involves the alkylation of indole with 3,3-dimethylbutan-2-one derivatives, a process that has been optimized for high yield and purity. The compound's stability under various conditions makes it suitable for further functionalization, enabling the creation of diverse molecular architectures.

The applications of 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one extend beyond pharmaceuticals. In material science, this compound has been explored for its potential in the development of organic semiconductors and light-emitting materials. The indole ring's electron-rich nature, combined with the 3,3-dimethylbutan-2-one group's steric effects, can influence the material's electronic properties, making it a candidate for optoelectronic devices. Researchers are also investigating its use in catalysis, where it may serve as a ligand or precursor for metal complexes.

From an industrial perspective, the demand for indole-based compounds like 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one is on the rise. The compound's versatility and the increasing focus on sustainable chemistry have prompted manufacturers to develop greener synthesis routes. Innovations in catalytic methods and solvent-free reactions are being applied to produce this molecule more efficiently, reducing environmental impact. This aligns with the broader industry trend toward eco-friendly chemical processes.

For researchers and chemists working with 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one, understanding its spectroscopic properties is essential. The compound exhibits characteristic peaks in NMR and IR spectra, which are invaluable for identification and purity assessment. The indole proton signals, for instance, appear in distinct regions of the ¹H NMR spectrum, while the carbonyl group of the 3,3-dimethylbutan-2-one moiety is easily identifiable in IR spectroscopy. These analytical tools are critical for quality control in both academic and industrial settings.

Looking ahead, the future of 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one appears promising. As the scientific community continues to explore new applications for indole derivatives, this compound is likely to play a significant role in advancing research across multiple disciplines. Whether in drug development, material science, or catalysis, its unique structural features and reactivity profile make it a molecule worth watching. With ongoing innovations in synthetic methodologies and a growing emphasis on sustainable practices, the potential for 1-(1H-Indol-3-yl)-3,3-dimethylbutan-2-one is vast and largely untapped.